Cas no 868676-09-9 (3-(benzenesulfonyl)-N-4-(2,5-dichlorothiophen-3-yl)-1,3-thiazol-2-ylpropanamide)

3-(benzenesulfonyl)-N-4-(2,5-dichlorothiophen-3-yl)-1,3-thiazol-2-ylpropanamide structure
868676-09-9 structure
Product Name:3-(benzenesulfonyl)-N-4-(2,5-dichlorothiophen-3-yl)-1,3-thiazol-2-ylpropanamide
CAS No:868676-09-9
MF:C16H12Cl2N2O3S3
MW:447.379077911377
CID:6283121
PubChem ID:22581336
Update Time:2024-01-06

3-(benzenesulfonyl)-N-4-(2,5-dichlorothiophen-3-yl)-1,3-thiazol-2-ylpropanamide Chemical and Physical Properties

Names and Identifiers

    • 3-(benzenesulfonyl)-N-4-(2,5-dichlorothiophen-3-yl)-1,3-thiazol-2-ylpropanamide
    • F1821-0192
    • N-(4-(2,5-dichlorothiophen-3-yl)thiazol-2-yl)-3-(phenylsulfonyl)propanamide
    • 3-(benzenesulfonyl)-N-[4-(2,5-dichlorothiophen-3-yl)-1,3-thiazol-2-yl]propanamide
    • 868676-09-9
    • AKOS002047071
    • Inchi: 1S/C16H12Cl2N2O3S3/c17-13-8-11(15(18)25-13)12-9-24-16(19-12)20-14(21)6-7-26(22,23)10-4-2-1-3-5-10/h1-5,8-9H,6-7H2,(H,19,20,21)
    • InChI Key: WFSDLXDNGCRZPT-UHFFFAOYSA-N
    • SMILES: ClC1=C(C=C(S1)Cl)C1=CSC(=N1)NC(CCS(C1C=CC=CC=1)(=O)=O)=O

Computed Properties

  • Exact Mass: 445.9387112g/mol
  • Monoisotopic Mass: 445.9387112g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 6
  • Complexity: 596
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.6
  • Topological Polar Surface Area: 141Ų

3-(benzenesulfonyl)-N-4-(2,5-dichlorothiophen-3-yl)-1,3-thiazol-2-ylpropanamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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